Cas no 60-82-2 (Phloretin)
Phloretin (NSC 407292; RJC 02792) is a flavonoid extracted from apple, which has anti-inflammatory activity Phloridzin is a specific \ competitive and orally active inhibitor of sodium/glucose cotransporters, which is expressed in the intestine (SGLT1) and kidney (SGLT2) The IC50 values of phloretin inhibiting yeast made GLUT1 and human erythrocyte GLUT1 were 49 μ M and 61 μ M. Conclusion: phloretin has potential for the study of rheumatoid arthritis (RA) and allergic airway inflammation
Phloretin structure
Phloretin Properties
Names and Identifiers
-
- Phloretin
- 2',4',6',4-TETRAHYDROXYDIHYDROCHALCONE
- 2',4',6'-TRIHYDROXY-3-(4-HYDROXYPHENYL)-1-PROPIOPHENONE
- 2',4',6'-TRIHYDROXY-3-(4-HYDROXYPHENYL)-PROPIOPHENONE
- 2',4',6'-TRIHYDROXY-3-P-HYDROXYPHENYLPROPIOPHENONE
- 2,4,6-TRIHYDROXY-BETA-(4-HYDROXYPHENYL)PROPIOPHENONE
- 3-[4-HYDROXYPHENYL]-1-[2,4,6-TRIHYDROXYPHENYL]-1-PROPANONE
- 4,2',4',6'-TETRAHYDROXYDIHYDROCHALCONE
- BETA-(4-HYDROXYPHENYL)-2,4,6-TRIHYDROXY-PROPIOPHENONE
- PHLORETIN (NATURAL)
- 3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one
- 2,4,6-Trihydroxy-B-(4-Hydroxyphenyl)Propiophenone
- β-(4-hydroxyphenyl)-2,4,6-trihydroxypropiophenone
- PHLORETIN(RG)
- 1-Propanone, 3-(4-hydroxyphenyl)-1-(2,4,6-
- Dihydronaringenin
- Floretin
- NSC 407292
- Phloretol
- RJC 02792
- UNII-S5J5OE47MK
- 2′,4′,6′-Trihydroxy-3-(4-hydroxyphenyl)propiophenone
- 3-(4-Hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-1-propanone
- 2',4',6'-Trihydroxy-3-(4-hydroxyphenyl)propiophenone
- [ "" ]
- 1-Propanone, 3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
- beta-(p-Hydroxyphenyl)phloropropiophenone
- 2',4',6'-Trihydroxy-3-(p-hydroxyphenyl)propiophenone
- NSC407292
- S5J5OE47MK
- beta-(p-Hydroxyphenyl)-2,4,6-trihydrox
- Phloretin-2'-O-(2''-O-xylosylglucoside)
- DTXSID101341547
- phloretin
- MLS000859922
- Naringenin dihydrochalcone
- MLS000728507
- 3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-1-propanone
- MLS006012024
- SMR000326783
- MLSMR
- 60-82-2
- +Expand
-
- MFCD00002288
- VGEREEWJJVICBM-UHFFFAOYSA-N
- 1S/C15H14O5/c16-10-4-1-9(2-5-10)3-6-12(18)15-13(19)7-11(17)8-14(15)20/h1-2,4-5,7-8,16-17,19-20H,3,6H2
- O=C(C1C(=C([H])C(=C([H])C=1O[H])O[H])O[H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]
- 1887240
Computed Properties
- 274.084124g/mol
- 0
- 2.6
- 4
- 5
- 4
- 274.084124g/mol
- 274.084124g/mol
- 98Ų
- 20
- 312
- 0
- 0
- 0
- 0
- 0
- 1
- 50
- 0
- 274.27
Experimental Properties
- 2.32450
- 97.99000
- 7326
- 1.573-1.575
- dissolution
- 534.4°C at 760 mmHg
- ~260 °C
- 291.1 °C
- 4390 | 3-(4-HYDROXYPHENYL)-1-(2,4,6-TRIHYDROXYPHENYL)PROPAN-1-ONE
- 0.123 mg/mL at 16 °C
- Powder
- Soluble in hot water, ethanol, methanol, amyl alcohol, acetone, ethyl acetate, pyridine, glacial acetic acid, etc., insoluble in ether, chloroform and benzene.
- Sensitive to heat and light
- 1.1827 (rough estimate)
Phloretin Security Information
- GHS07
- 3
- S26;S37/39
- S37/39-S26
- R36/37/38
- Xi
- NONH for all modes of transport
- H315-H319-H335
- P261-P305 + P351 + P338
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- 36/37/38
- Warning
- IRRITANT
- 3-10
Phloretin Customs Data
- 2942000000
-
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Phloretin Price
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Phloretin Related Literature
-
G. C. Viscomi,M. Campana,M. Barbanti,F. Grepioni,M. Polito,D. Confortini,G. Rosini,P. Righi,V. Cannata,D. Braga CrystEngComm, 2008,10, 1074-1081
-
2. Contents
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Pu Wang,Qing-hua Zhang,Thanh Wang,Wei-hai Chen,Dai-wei Ren,Ying-ming Li,Gui-bin Jiang RSC Adv., 2012,2, 1350-1355
-
Vaikundamoorthy Ramalingam,Sakthivel Raja,Mohan Harshavardhan Dalton Trans., 2020,49, 3510-3518
-
Yong Wang,Xinyi Chia,Zdeněk Sofer Nanoscale, 2018,10, 7298-7303
-
Kanyaporn Adpakpang,Seung Mi Oh,Boyeon Park,Seong-Ju Hwang Inorg. Chem. Front., 2017,4, 521-529
-
Aranya Kar,Chullikkattil P. Pradeep Dalton Trans., 2020,49, 12174-12179
-
Mengmeng Ding,JingJing Xu,Hongping Wu,Hongwei Yu,Zhanggui Hu,Jiyang Wang,Yicheng Wu Dalton Trans., 2020,49, 12184-12188
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